Cas no 76543-27-6 (1-(4-methylbenzenesulfonyl)azetidin-3-one)

• Product Name: 1-(4-methylbenzenesulfonyl)azetidin-3-one
• CAS No: 76543-27-6
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD00129860
• CID: 1006227
• PubChem ID: 329768422
• Update Time: 2025-04-20

1-(4-methylbenzenesulfonyl)azetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Tosylazetidin-3-one
• 1-[(4-methylphenyl)sulfonyl]-3-Azetidinone
• 3-AZETIDINONE, 1-[(4-METHYLPHENYL)SULFONYL]
• 3-Azetidinone, 1-[(4-methylphenyl)sulfonyl]-
• N-p-tosyl-3-azetidinone
• 1-(p-Tosyl)azetidin-3-one
• N-Tosyl-3-azetidinone
• 1-(4-methylbenzenesulfonyl)azetidin-3-one
• N-(4-Tolylsulfonyl)azetidin-3-one
• YRVBXEVVGIQJOZ-UHFFFAOYSA-N
• 1-tosyl-3-azetidinone
• 1919AC
• BBL102051
• STL555850
• PB10107
• AK109471
• 1-(4-methylphenyl)sulfonylazetidin-3-one
• OR312042
• AX8227904
• DB
• CS-0052872
• AMY34518
• 1-[(4-Methylphenyl)sulfonyl]-3-azetidinone #
• SCHEMBL11605844
• AKOS016009333
• 1-[(4-Methylphenyl)sulfonyl]-3-azetidinone, 95%
• 3-azetidinone,1-((4-methylphenyl)sulfonyl)-
• 76543-27-6
• FT-0737219
• MFCD00129860
• P10079
• SY067916
• BDA54327
• AS-50394
• DB-075145
• 1-[(4-methylphenyl)sulfonyl]azetidin-3-one

• MDL： MFCD00129860
• Inchi： 1S/C10H11NO3S/c1-8-2-4-10(5-3-8)15(13,14)11-6-9(12)7-11/h2-5H,6-7H2,1H3
• InChI Key： YRVBXEVVGIQJOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 225.04596439g/mol
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 1.1

Experimental Properties

• Melting Point: 147-152 °C

1-(4-methylbenzenesulfonyl)azetidin-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P301+P312+P330-P304+P340+P312-P305+P351+P338-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds